Cas no 1427023-13-9 (1-Butyl-1H-pyrazole-4-carbonitrile)

• Product Name: 1-Butyl-1H-pyrazole-4-carbonitrile
• CAS No: 1427023-13-9
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 5160314
• Update Time: 2025-07-02

1-Butyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C8H11N3/c1-2-3-4-11-7-8(5-9)6-10-11/h6-7H,2-4H2,1H3
• InChI Key： BDXAIMGJOXCBKS-UHFFFAOYSA-N
• SMILES： N1(CCCC)C=C(C#N)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Butyl-1H-pyrazole-4-carbonitrile

Introduction to 1-Butyl-1H-pyrazole-4-carbonitrile (CAS No. 1427023-13-9)

1-Butyl-1H-pyrazole-4-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1427023-13-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule features a pyrazole core substituted with a butyl group at the 1-position and a nitrile group at the 4-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The pyrazole scaffold is renowned for its versatility in medicinal chemistry due to its ability to engage in multiple hydrogen bonding interactions and its stability under diverse chemical conditions. The introduction of a nitrile group at the 4-position enhances the compound's reactivity, allowing for further functionalization through nucleophilic addition or cyclization reactions. Additionally, the butyl moiety contributes to the compound's lipophilicity, influencing its solubility and permeability across biological membranes.

In recent years, 1-butyl-1H-pyrazole-4-carbonitrile has garnered attention in academic and industrial research for its potential applications in drug discovery. The compound's structural motif is closely related to several known pharmacophores, making it a promising candidate for designing molecules with targeted biological activity. For instance, derivatives of pyrazole have been explored as kinase inhibitors, antiviral agents, and anti-inflammatory compounds.

One of the most compelling aspects of 1-butyl-1H-pyrazole-4-carbonitrile is its role as a building block in synthesizing more complex molecules. The nitrile group can be readily converted into other functional groups such as amides, carboxylic acids, or thiols through established chemical transformations. This flexibility allows chemists to tailor the compound's properties for specific applications, including the development of protease inhibitors or enzyme substrates.

Recent studies have highlighted the utility of 1-butyl-1H-pyrazole-4-carbonitrile in the synthesis of novel antimicrobial agents. The pyrazole core is known to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways. By incorporating this scaffold into drug candidates, researchers aim to overcome resistance mechanisms associated with existing antibiotics. Preliminary findings suggest that compounds derived from 1-butyl-1H-pyrazole-4-carbonitrile exhibit promising activity against Gram-negative and Gram-positive bacteria.

The pharmaceutical industry has also shown interest in 1-butyl-1H-pyrazole-4-carbonitrile for its potential in oncology research. Pyrazole derivatives have been investigated as inhibitors of tyrosine kinases, which are critical in signal transduction pathways involved in cancer cell proliferation. The structural features of 1-butyl-1H-pyrazole-4-carbonitrile, particularly the nitrile group and butyl side chain, contribute to its binding affinity for target enzymes. This has led to the development of several lead compounds that are currently undergoing preclinical evaluation.

Beyond pharmaceutical applications, 1-butyl-1H-pyrazole-4-carbonitrile has found utility in agrochemical research. The compound's ability to interact with biological targets suggests potential as a precursor for herbicides or fungicides. Researchers are exploring its efficacy against plant pathogens by leveraging its structural similarity to known bioactive molecules. Such applications could contribute to sustainable agricultural practices by providing alternatives to traditional crop protection agents.

The synthesis of 1-butyl-1H-pyrazole-4-carbonitrile typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include condensation reactions between butylamine and appropriately substituted pyrazole derivatives followed by cyanation at the 4-position. Advances in catalytic methods have improved the efficiency and scalability of these processes, making 1427023-13-9 more accessible for research purposes.

In conclusion, 1-butyl-1H-pyrazole-4-carbonitrile (CAS No. 1427023-13-9) represents a versatile and valuable compound in modern chemical synthesis. Its unique structural features enable diverse applications across pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new biological activities and synthetic possibilities, this compound is poised to remain a cornerstone in medicinal chemistry innovation.